Cas no 20419-69-6 (9H-Purine,2,6-diethoxy-)

9H-Purine,2,6-diethoxy- structure
9H-Purine,2,6-diethoxy- structure
Product Name:9H-Purine,2,6-diethoxy-
CAS No:20419-69-6
MF:C9H12N4O2
MW:208.21718120575
CID:288006
PubChem ID:4401570
Update Time:2025-04-19

9H-Purine,2,6-diethoxy- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purine,2,6-diethoxy-
    • 2,6-diethoxy-7H-purine
    • NSC-112523
    • 20419-69-6
    • NSC112523
    • NSC 112523
    • DTXSID60402869
    • Inchi: 1S/C9H12N4O2/c1-3-14-8-6-7(11-5-10-6)12-9(13-8)15-4-2/h5H,3-4H2,1-2H3,(H,10,11,12,13)
    • InChI Key: ULKSPUWPWKASIW-UHFFFAOYSA-N
    • SMILES: O(CC)C1=C2C(N=CN2)=NC(=N1)OCC

Computed Properties

  • Exact Mass: 208.09616
  • Monoisotopic Mass: 208.096
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 72.9A^2

Experimental Properties

  • Density: 1.38
  • Boiling Point: 278.3°Cat760mmHg
  • Flash Point: 101.1°C
  • Refractive Index: 1.629
  • PSA: 67.9
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.